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Compound of Interest

5-Hydroxymethyldeoxycytidylic
Compound Name:

acid
CAS No.: 13009-95-5
Cat. No.: B3365961

Get Quote

Executive Summary & Molecule Profile

5-Hydroxymethyldeoxycytidylic acid (5-hmdCMP) is a modified nucleotide intermediate in
the active demethylation pathway of DNA, specifically involving the Ten-Eleven Translocation
(TET) family of enzymes. Unlike generic reagents, handling 5-hmdCMP requires a dual-
protection strategy: protecting the operator from chemical irritation and protecting the molecule
from enzymatic degradation (nucleases/phosphatases).

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3365961#bc-rfq
https://www.benchchem.com/product/b3365961/docs?utm_src=pdf-body#operational-safety-handling-guide-5-hydroxymethyldeoxycytidylic-acid-5-hmdcmp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Specification

) 5-Hydroxymethyl-2'-deoxycytidine-5'-
Chemical Name

monophosphate
Abbreviation 5-hmdCMP
CAS Number Not widely listed; refer to parent nucleoside
7226-77-9
Molecular Formula C10H16N30sP
Molecular Weight ~337.22 g/mol (Free Acid)
Physical State White to off-white lyophilized powder
Solubility Soluble in Water, TE Buffer (pH 7.5-8.[1]0)
Primary Hazard GHS Warning: Skin/Eye Irritant (H315, H319)

Risk Assessment & PPE Matrix

While 5-hmdCMP is not classified as an acute toxin (like cyanide) or a potent carcinogen (like
ethidium bromide), it is a bioactive nucleotide analog. The Precautionary Principle applies: treat
as a potential irritant and sensitizer.

Personal Protective Equipment (PPE) Standards
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Zone

Equipment

Specification & Rationale

Hand Protection

Nitrile Gloves (Double-gloving

recommended)

Why: Latex is insufficient for
chemical resistance. Double
gloving protects the sample
from skin RNases/DNases and
protects skin from potential

sensitization.

Eye Protection

Safety Glasses with Side
Shields

Why: Crystalline powder can
become airborne during
weighing. Contact causes
mechanical and chemical
irritation (H319).

Body Protection

Lab Coat (Buttoned, Long-

sleeved)

Why: Prevents contamination
of street clothes.
Cotton/Polyester blend is
standard; flame-resistant if

working with organic solvents.

Respiratory

Fume Hood or N95 Mask

Why: Required only when
handling large quantities of dry
powder (>50 mg) where dust

generation is visible.

Critical Safety Note: Do not handle this compound if you have open cuts or abrasions on your

hands, even with gloves, unless double-gloved and sealed.

Operational Protocol: Storage, Reconstitution, &

Usage

This workflow ensures maximum stability of the phosphoester bond and prevents hydrolysis.
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A. Storage Hierarchy

o Lyophilized Powder: Store at -20°C. Desiccate to prevent hydrolysis.
» Reconstituted Solution: Store at -80°C.
o Shelf Life: 6 months at -80°C; <1 month at -20°C.[2]

o Avoid: Repeated freeze-thaw cycles (aliquot immediately).

B. Reconstitution Protocol (Step-by-Step)

o Preparation: Equilibrate the vial to room temperature inside a desiccator before opening.
This prevents condensation from forming on the hygroscopic powder.

e Solvent Selection: Use Nuclease-Free Water or TE Buffer (10 mM Tris, 1 mM EDTA, pH 7.5).
o Note: Acidic pH (< 6.0) accelerates hydrolysis of the phosphate group.

» Dissolution: Add solvent to achieve a stock concentration of 10 mM. Vortex gently (do not
sonicate vigorously as heat degrades the nucleotide).

 Aliquot: Dispense into low-binding, sterile microcentrifuge tubes (e.g., 20 pL aliquots) to
avoid freeze-thaw damage.

C. Visualization: Handling Workflow

Lyophilized 5-hmdCMP Prevent Condensation uilibrate to . Add TE Buffer (pH 7.5)

(-20°C Storage) ( Target: 10 mM

Click to download full resolution via product page

Figure 1: Optimized workflow for handling 5-hmdCMP to ensure operator safety and compound
stability.

Emergency Response & Spill Management
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Exposure Response

o Eye Contact: Immediately flush with water for 15 minutes, lifting upper and lower eyelids.
Seek medical attention if irritation persists.

o Skin Contact: Wash with soap and copious amounts of water.[3][4][5] Remove contaminated
clothing.[6][2][3][5][ 71[8]

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Spill Cleanup Logic (Decision Tree)

Spill Detected

Identify State
Dry Powder Spill Liquid/Solution Spill
1. Dampen paper towel 1. Absorb with paper towels
2. Wipe gently (No Dust) 2. Clean area with 10% Bleach
3. Clean area with 70% EtOH 3. Rinse with water

Dispose as Chemical Waste

(Label: Nucleotide Analog)

Click to download full resolution via product page

Figure 2: Decision logic for safely containing and cleaning 5-hmdCMP spills.

Disposal & Waste Management
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Do not dispose of 5-hmdCMP down the drain. Although it is a biological metabolite, research-
grade derivatives must be treated as chemical waste to comply with environmental regulations.

e Solid Waste: Contaminated gloves, tubes, and pipette tips should be placed in Hazardous
Chemical Waste bags (often yellow or clearly labeled), not standard biohazard red bags
unless infectious agents were also used.

» Liquid Waste: Collect in a dedicated "Aqueous Chemical Waste" container.

o Labeling: Must list "5-Hydroxymethyldeoxycytidylic acid" and "Non-halogenated
organic".

o Deactivation: For minor residues, treatment with 10% bleach (sodium hypochlorite) degrades
the nucleotide structure, rendering it biologically inactive before disposal [1].

References

» National Institutes of Health (NIH). (2025). Guidelines for Research Involving Recombinant
or Synthetic Nucleic Acid Molecules. NIH Office of Science Policy. [Link]

e PubChem. (2025).[9] 5-Hydroxymethyldeoxycytidine monophosphate (CID 169016).[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Safety & Handling Guide: 5-
Hydroxymethyldeoxycytidylic Acid (5-hmdCMP)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3365961/docs#operational-safety-
handling-guide-5-hydroxymethyldeoxycytidylic-acid-5-hmdcmp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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